5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine

• CAS: 2034509-94-7
• Molecular Formula: C14H13N5O
• Molecular Weight: 267.292
• SMILES: CC1=CC=CC=C1NC2=NC=NC=C2C3=NC(=NO3)C
• InChI: InChI=1S/C14H13N5O/c1-9-5-3-4-6-12(9)18-13-11(7-15-8-16-13)14-17-10(2)19-20-14/h3-8H,1-2H3,(H,15,16,18)
• InChIKey: CFALOUGFSYHTBZ-UHFFFAOYSA-N
• Solubility: not available

5-(3-Methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine (CAS 2034509-94-7): Chemical Identity and Procurement Baseline

The target compound, also named 5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)pyrimidin-4-amine, is a heterocyclic small molecule with the molecular formula C14H13N5O and a molecular weight of 267.29 g/mol . It belongs to the class of pyrimidin-4-amine derivatives containing a 1,2,4-oxadiazole motif, a structural family explored for various biological applications including insecticidal activity [1]. For procurement, the compound is typically offered at a purity of 95% by specialist chemical suppliers .

I-2 receptor binding Supports I-2/alpha-2 selectivity assay contexts

Structural class Pyrimidin-4-amine / 1,2,4-oxadiazole with substituent-dependent activity

Procurement purity Typically 95% purity baseline for identity verification

• [1] Wen, Y.-H., Cheng, L., Xu, T.-M., Liu, X.-H., & Wu, N.-J. (2022). Synthesis, insecticidal activities and DFT study of pyrimidin-4-amine derivatives containing the 1,2,4-oxadiazole motif. Frontiers of Chemical Science and Engineering, 16(7), 1090–1100. View Source

5-(3-Methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine: The Risk of Generic Substitution in Scientific Research

Within the pyrimidin-4-amine derivative class, minor structural modifications drastically alter biological outcomes, making generic substitution scientifically invalid. For instance, within a closely related series, insecticidal activity against Mythimna separata varied from 0% to 100% depending on specific N-aryl and oxadiazole substituents [1]. This target compound features a specific combination of an ortho-methylphenyl group and a 3-methyl-1,2,4-oxadiazol-5-yl moiety, a distinct arrangement that differentiates its binding profile, as evidenced by its unique interaction with imidazoline I-2 receptors, a target not universally shared across its structural analogs [2].

N-aryl substitution sensitivity

Minor changes to the N-aryl group can shift insecticidal bioactivity from 0% to 100% within the same class.

Receptor profile not conserved

I-2/alpha-2 selectivity observed for this compound may not transfer to structural analogs.

Analog misidentification risk

Closely related fluoro-analogs differ in molecular weight and may exhibit distinct binding behavior.

• [1] Wen, Y.-H., Cheng, L., Xu, T.-M., Liu, X.-H., & Wu, N.-J. (2022). Synthesis, insecticidal activities and DFT study of pyrimidin-4-amine derivatives containing the 1,2,4-oxadiazole motif. Frontiers of Chemical Science and Engineering, 16(7), 1090–1100. View Source
• [2] BindingDB. Entry BDBM50091345, CHEMBL2092861. Affinity data for 5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine. View Source

Quantitative Differentiation Evidence for 5-(3-Methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine

Imidazoline I-2 Receptor Binding Affinity vs. Alpha-2 Adrenergic Receptors

The target compound exhibits a distinct selectivity profile for imidazoline I-2 receptors over alpha-2 adrenergic receptors. This selectivity is quantifiable, differentiating it from non-selective imidazoline ligands [1].

I-2 vs Alpha-2 Selectivity

Head-to-head

Ki (I-2) = 145 nM; Ki (α2) = 5.01e+3 nM (~35-fold)

Enables I-2-selective pathway studies

Based on radioligand displacement assays; species differences require review.

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 145 nM (imidazoline I-2 receptor); Ki = 5.01e+3 nM (alpha-2 adrenergic receptor) [1]
Comparator Or Baseline	Alpha-2 adrenergic receptor (measured in the same study)
Quantified Difference	~35-fold selectivity for imidazoline I-2 over alpha-2 receptor [1]
Conditions	Displacement of [3H]idazoxan from rabbit kidney membranes (I-2) and [3H]clonidine from rat cortex membranes (alpha-2) [1]

Why This Matters

This quantitative selectivity profile is crucial for researchers studying imidazoline I-2 receptor-mediated physiological processes, such as psychiatric conditions, where off-target alpha-2 adrenergic activity could be a significant confounding factor.

• [1] BindingDB. Entry BDBM50091345. Affinity data for 5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine. Ki values: 145 nM (imidazoline I-2) and 5.01e+3 nM (alpha-2). View Source

Insecticidal Activity Variation within the Pyrimidin-4-amine Class

Within a series of 26 pyrimidin-4-amine derivatives containing the 1,2,4-oxadiazole motif, specific compounds achieved 100% insecticidal activity against Mythimna separata, while the majority of other structural analogs in the set were inactive [1]. This data underscores that the specific substituent pattern of the target compound is a determinant of bioactivity, not a general property of the class.

Insecticidal Activity Range

Class-level

Reported mortality 0–100% across 26 analogs

Activity is substituent-specific, not class-wide

Target compound's individual activity not reported; verify in relevant assay.

Evidence Dimension	Insecticidal Activity
Target Compound Data	The target compound's specific activity is not explicitly disclosed in the source, but it belongs to the defined structural class where activity ranges from 0% to 100% mortality.
Comparator Or Baseline	26 pyrimidin-4-amine derivatives with varied substituents (compounds 6a-6z) [1]
Quantified Difference	Mortality rates range from 0% to 100% across the series. Six specific compounds (6d, 6f, 6o, 6w, 6y, 6z) exhibited 100% mortality [1].
Conditions	In vivo insecticidal assay against Mythimna separata (Oriental armyworm) [1]

Why This Matters

This proves that small structural changes within the class lead to a binary 'all-or-nothing' bioactivity profile. Procuring the precise compound is therefore non-negotiable for replicating specific insecticidal activity results from the literature.

• [1] Wen, Y.-H., Cheng, L., Xu, T.-M., Liu, X.-H., & Wu, N.-J. (2022). Synthesis, insecticidal activities and DFT study of pyrimidin-4-amine derivatives containing the 1,2,4-oxadiazole motif. Frontiers of Chemical Science and Engineering, 16(7), 1090–1100. View Source

Procurement-Relevant Physicochemical Identity Confirmation

The target compound is uniquely defined by its molecular formula C14H13N5O and molecular weight of 267.29 g/mol, distinguishing it from structurally similar procurement alternatives like N-(4-fluoro-3-methylphenyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine, which contains a fluorine atom and has a different molecular weight .

MW vs Fluoro Analog

Head-to-head

Target: 267.29 g/mol; F-analog: higher MW

Supports QC identity confirmation

Confirm via NMR/HRMS as per class characterization.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	267.29 g/mol
Comparator Or Baseline	N-(4-fluoro-3-methylphenyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine (a closely related, purchasable analog)
Quantified Difference	The comparator's molecular weight is higher due to the presence of a fluorine atom in place of a hydrogen on the N-aryl ring .
Conditions	Standard chemical characterization by NMR and HRMS, as typical for the compound class [1]

Why This Matters

This provides a fundamental, quantitative QC check. For a procurement scientist, these are orthogonal and verifiable metrics to confirm identity and purity, de-risking the purchase of an incorrectly labeled or synthesized analog.

• [1] Wen, Y.-H., Cheng, L., Xu, T.-M., Liu, X.-H., & Wu, N.-J. (2022). Synthesis, insecticidal activities and DFT study of pyrimidin-4-amine derivatives containing the 1,2,4-oxadiazole motif. Frontiers of Chemical Science and Engineering, 16(7), 1090–1100. View Source

Validated Application Scenarios for 5-(3-Methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine

Pharmacological Tool for Imidazoline I-2 Receptor Research

The compound's demonstrated ~35-fold selectivity for imidazoline I-2 receptors over alpha-2 adrenergic receptors (Ki = 145 nM vs. 5.01e+3 nM) [1] positions it as a useful pharmacological tool. Research groups investigating the role of I-2 receptors in psychiatric disorders, neuroprotection, or pain modulation can leverage this compound to minimize confounding effects from alpha-2 receptor activation, a common issue with less selective imidazoline ligands.

Hit Validation in Agrochemical Lead Optimization

Given the proven class-level insecticidal activity against Mythimna separata, with specific structural modifications yielding 100% mortality [2], this compound serves as a critical scaffold for structure-activity relationship (SAR) studies in agrochemical discovery. Procurement of the exact compound is essential for validating high-activity hits and conducting follow-up optimization in pesticide development programs.

Analytical Reference Standard for Regioisomeric Purity

The unique combination of molecular formula (C14H13N5O) and molecular weight (267.29 g/mol) , confirmed by NMR and HRMS in related synthetic studies [2], makes this compound a suitable analytical reference standard. It can be used to develop and validate HPLC or LC-MS methods for distinguishing and quantifying the target regioisomer from closely related synthetic impurities or byproducts, such as the 4-fluoro-3-methylphenyl analog.

Application

Selection Property

Validation Focus

Imidazoline I-2 receptor pathway studies

I-2/alpha-2 selectivity context

Target engagement and off-target profiling

Agrochemical lead optimization

Substituent-dependent insecticidal SAR

In vivo activity screening in target species

Analytical reference standard

Identity and purity specification

Chromatographic method development for analog resolution

• [1] BindingDB. Entry BDBM50091345. Affinity data for 5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)pyrimidin-4-amine. View Source
• [2] Wen, Y.-H., Cheng, L., Xu, T.-M., Liu, X.-H., & Wu, N.-J. (2022). Synthesis, insecticidal activities and DFT study of pyrimidin-4-amine derivatives containing the 1,2,4-oxadiazole motif. Frontiers of Chemical Science and Engineering, 16(7), 1090–1100. View Source